Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Aminopropanethiol

CAS No.: 462-47-5

Cat. No.: S573480

Chemical Profile: 3-Aminopropanethiol

The table below summarizes the key physical properties of 3-Aminopropanethiol, which are critical for

planning its purification [1].

Property Value

CAS Number 462-47-5

Molecular Formula CsHoNS

Molecular Weight 91.18 g/mol

Boiling Point 151.4 °C (at 760 mmHQ)
Density 0.951 g/cm?3

Flash Point 45.4 °C

Vacuum Distillation Setup and Workflow
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Vacuum distillation is suitable for purifying 3-Aminopropanethiol, as it allows for distillation at lower
temperatures, reducing the risk of thermal decomposition for compounds with high boiling points or those

that are thermally sensitive [2].

The following diagram outlines the general workflow for a vacuum distillation process.
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Frequently Asked Questions & Troubleshooting

Here are some common issues researchers might encounter, based on general vacuum distillation principles

and the properties of the compound.

Q1: Why is my distillate yield low, and the process seems slow?

e Possible Cause: The applied vacuum may be insufficient, or the heating mantle temperature could
be too low. The boiling point of a liquid drops under reduced pressure. If the vacuum is not strong
enough, the compound won't vaporize efficiently at the set temperature [2].

e Solution:

o Verify the vacuum pressure using a gauge. Compare the observed boiling point to the expected
boiling point at that pressure using a temperature-pressure nomograph [2].

o Check the entire system for vacuum leaks (see guide below).

o Ensure that the heating bath temperature is appropriately set above the compound's boiling
point at the achieved vacuum level.

Q2: The distillate appears discolored or contains impurities.

¢ Possible Cause: This is often due to bumping or violent boiling, which causes mechanical carry-
over of non-volatile impurities. It can also occur if the distillation temperature is too high, leading to
thermal decomposition of the product [2].
e Solution:
o Introduce a boiling chip or a magnetic stirrer to ensure even boiling.
o Reduce the heating rate to create a gentler boil.
o If decomposition is suspected, use a lower bath temperature and a higher vacuum.

Q3: My system fails to hold a stable vacuum. What should I check? A systematic leak check is essential.

Follow this procedure:

¢ Isolate Sections: Close any stopcocks to isolate different parts of the setup (e.qg., the distillation flask
from the condenser and receiver).

e Test with Vacuum Gauge: Apply vacuum to one section at a time. If the pressure rises on the gauge,
that section contains the leak.

¢ Inspect Joints: Check all glass joints for proper seating and apply a fresh layer of high-vacuum
grease if necessary.
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e Check Hose Connections: Ensure all vacuum hoses are snug and not cracked.

e Use Solvent Test: For very small leaks, carefully wipe a small amount of ether or acetone around
suspected areas while under vacuum. A temporary stabilization of the vacuum gauge indicates the
location of the leak.

Critical Safety Considerations

e Thermal Stability: Always be aware that 3-Aminopropanethiol may be thermally sensitive. The
primary advantage of vacuum distillation is to minimize the time the compound is exposed to high
temperatures [2].

o Glassware Integrity: Always inspect glassware for scratches or cracks before applying a vacuum.
Imperfections can lead to implosions. Wrapping glassware with tape is a recommended safety
practice to contain shards in case of breakage [2].

e Fire Hazard: Note the low flash point (45.4°C) of 3-Aminopropanethiol [1]. Ensure all electrical
equipment is spark-proof and there are no open flames in the laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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